Cas no 2138514-24-4 (2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138514-24-4
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 6286297
• PubChem ID: 165480310
• Update Time: 2025-05-23

2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine
• EN300-1114516
• 2-[3-(propan-2-yloxy)propyl]-2H-1,2,3-triazol-4-amine
• 2138514-24-4

• Inchi： 1S/C8H16N4O/c1-7(2)13-5-3-4-12-10-6-8(9)11-12/h6-7H,3-5H2,1-2H3,(H2,9,11)
• InChI Key： GBVSCPLWDDJFSU-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCCN1N=CC(N)=N1

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on 2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2138514-24-4)

The compound 2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2138514-24-4) is a specialized organic molecule featuring a unique triazole core functionalized with an amine group and an isopropoxypropyl side chain. This structural configuration endows it with significant potential in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. The 1,2,3-triazole moiety is widely recognized for its stability and versatility, making it a cornerstone in click chemistry applications and drug discovery.

In recent years, the scientific community has shown growing interest in triazole derivatives due to their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the amine group in 2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine further enhances its reactivity, enabling facile modifications for targeted applications. Researchers are actively exploring its role in small-molecule inhibitors and bioconjugation strategies, aligning with trends in personalized medicine and precision agriculture.

The isopropoxypropyl side chain in this compound contributes to its lipophilicity, a critical factor in optimizing pharmacokinetic properties such as membrane permeability and bioavailability. This attribute is particularly relevant in the design of CNS-targeting drugs and agrochemical formulations, where controlled release and environmental stability are paramount. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring high purity for research and industrial use.

From an industrial perspective, CAS No. 2138514-24-4 has garnered attention for its potential in green chemistry initiatives. Its modular synthesis aligns with principles of atom economy and reduced waste generation, addressing global demands for sustainable chemical production. Furthermore, its compatibility with flow chemistry systems positions it as a candidate for scalable manufacturing processes, a topic frequently searched in process optimization forums.

Ongoing studies investigate the compound’s utility in biomaterials and catalysis, where its structural motifs could enable innovative solutions for renewable energy and carbon capture technologies. As regulatory frameworks evolve, the compound’s eco-toxicological profile remains a focal point, reflecting broader societal concerns about chemical safety and environmental impact.

In summary, 2-3-(propan-2-yloxy)propyl-2H-1,2,3-triazol-4-amine represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial innovation. Its adaptability to emerging fields like AI-driven drug discovery and smart materials underscores its enduring relevance in science and technology.